Roccellaric acid Roccellaric acid Roccellaric acid is a gamma-lactone.
Brand Name: Vulcanchem
CAS No.: 19464-85-8
VCID: VC21060956
InChI: InChI=1S/C19H34O4/c1-3-4-5-6-7-8-9-10-11-12-13-14-16-17(18(20)21)15(2)19(22)23-16/h15-17H,3-14H2,1-2H3,(H,20,21)/t15-,16+,17-/m0/s1
SMILES: CCCCCCCCCCCCCC1C(C(C(=O)O1)C)C(=O)O
Molecular Formula: C19H34O4
Molecular Weight: 326.5 g/mol

Roccellaric acid

CAS No.: 19464-85-8

Cat. No.: VC21060956

Molecular Formula: C19H34O4

Molecular Weight: 326.5 g/mol

* For research use only. Not for human or veterinary use.

Roccellaric acid - 19464-85-8

Specification

Description Roccellaric acid is a gamma-lactone.
CAS No. 19464-85-8
Molecular Formula C19H34O4
Molecular Weight 326.5 g/mol
IUPAC Name (2R,3S,4S)-4-methyl-5-oxo-2-tridecyloxolane-3-carboxylic acid
Standard InChI InChI=1S/C19H34O4/c1-3-4-5-6-7-8-9-10-11-12-13-14-16-17(18(20)21)15(2)19(22)23-16/h15-17H,3-14H2,1-2H3,(H,20,21)/t15-,16+,17-/m0/s1
Standard InChI Key WLGALFYTFVOQPY-BBWFWOEESA-N
Isomeric SMILES CCCCCCCCCCCCC[C@@H]1[C@H]([C@@H](C(=O)O1)C)C(=O)O
SMILES CCCCCCCCCCCCCC1C(C(C(=O)O1)C)C(=O)O
Canonical SMILES CCCCCCCCCCCCCC1C(C(C(=O)O1)C)C(=O)O

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